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Compound of Interest

Compound Name: Anticancer agent 168

Cat. No.: B12372841 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for in vitro assays to evaluate the efficacy of

Anticancer Agent 168 (compound d16), a potent DNA2 nuclease inhibitor. This agent has

demonstrated significant anticancer activities, particularly in cancer cells with mutant p53, by

inducing S-phase cell cycle arrest and apoptosis.

Mechanism of Action at a Glance
Anticancer Agent 168 (d16) is a small molecule inhibitor of DNA2, a key enzyme involved in

DNA replication and repair.[1][2] By inhibiting DNA2, agent 168 disrupts these critical cellular

processes, leading to an accumulation of DNA damage. This triggers cell cycle arrest, primarily

in the S-phase, and subsequently induces programmed cell death (apoptosis).[1][2] This

mechanism is particularly effective in cancer cells harboring mutant p53, creating a synthetic

lethal interaction.
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Seed cells in 96-well plate

Add serial dilutions of Agent 168

Incubate for 72 hours

Add MTT reagent

Incubate for 1 hour

Remove medium, add DMSO

Measure absorbance at 490 nm

Calculate IC50

 

Seed cells in white-walled 96-well plate

Treat with Agent 168

Add Caspase-Glo 3/7 Reagent

Incubate for 1-2 hours

Measure luminescence

Calculate fold change
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Treat cells with Agent 168

Harvest and wash cells

Fix with cold ethanol

Stain with Propidium Iodide

Analyze by flow cytometry

Quantify cell cycle phases

DNA Damage Response Pathway

Effect of Agent 168

ATR Chk1Phosphorylates

Agent 168 inhibits ATR function

pChk1 (Active)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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